Cas no 2034564-18-4 (N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-2-carboxamide)

• Product Name: N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-2-carboxamide
• CAS No: 2034564-18-4
• MF: C₁₂H₁₀N₄O₂S
• MW: 274.298400402069
• CID: 5338953
• Update Time: 2025-11-06

N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)furan-2-carboxamide
• N-[(1-thiophen-3-yltriazol-4-yl)methyl]furan-2-carboxamide
• N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-2-carboxamide

• Inchi： 1S/C12H10N4O2S/c17-12(11-2-1-4-18-11)13-6-9-7-16(15-14-9)10-3-5-19-8-10/h1-5,7-8H,6H2,(H,13,17)
• InChI Key： MLVZHSGPVIZQFB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)N1C=C(CNC(C2=CC=CO2)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 1.2
• Topological Polar Surface Area: 101

Additional information on N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-2-carboxamide

Professional Introduction to Compound with CAS No. 2034564-18-4 and Product Name: N-{[1-(thiophen-3-yl-1H-1,2,3-triazol-4-yl)methyl]furan-2-carboxamide}

N-{[1-(thiophen-3-yl-1H-1,2,3-triazol-4-yl)methyl]furan-2-carboxamide}, identified by its CAS number 2034564-18-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development. The structural framework of this molecule incorporates several key functional groups, including a thiophen moiety, a 1H-1,2,3-triazole ring system, and a furan carboxamide moiety, which collectively contribute to its unique chemical properties and reactivity.

The thiophen ring is a heterocyclic aromatic compound characterized by a sulfur atom embedded within a six-membered aromatic ring. This structural feature is known to impart specific electronic and steric properties to the molecule, influencing its interaction with biological targets. In particular, thiophene derivatives have been widely studied for their potential applications in medicinal chemistry due to their ability to modulate various biological pathways. The presence of the thiophen group in N-{[1-(thiophen-3-yl-1H-1,2,3-triazol-4-yl)methyl]furan-2-carboxamide suggests that this compound may exhibit interesting pharmacological properties.

The 1H-1,2,3-triazole ring system is another critical component of this compound. Triazoles are nitrogen-containing heterocycles that are known for their versatility in medicinal chemistry. They are often incorporated into drug molecules due to their ability to form stable hydrogen bonds and their role as bioisosteres for other heterocyclic systems. The specific arrangement of the triazole ring in N-{[1-(thiophen-3-yl-1H-1,2,3-triazol-4-yl)methyl]furan-2-carboxamide} likely contributes to its unique reactivity and biological activity. Recent studies have highlighted the importance of triazole derivatives in the development of novel therapeutic agents, particularly those targeting infectious diseases and inflammatory conditions.

The furan carboxamide moiety further enhances the complexity of this compound. Furan derivatives are known for their broad range of biological activities and have been explored in various therapeutic areas. The carboxamide group introduces a polar functional group that can interact with biological targets through hydrogen bonding and other non-covalent interactions. This structural feature may be crucial for the compound's binding affinity and efficacy in biological systems. The combination of these functional groups makes N-{[1-(thiophen-3-yl-1H-1,2,3-triazol-4-yl)methyl]furan-2-carboxamide a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes and are often implicated in diseases such as cancer and inflammation. The unique structural features of N-{[1-(thiophen-3-yl-1H-1,2,3-triazol-4-yl)methyl]furan-2-carboxamide make it an attractive candidate for designing PPI inhibitors. The presence of both the thiophen and triazole moieties provides multiple interaction points with protein targets, potentially leading to high selectivity and efficacy.

The synthesis of N-{[1-(thiophen-3-yliodide)]-4-methyltriazole} was recently reported as a key intermediate in the preparation of this compound. This synthetic route highlights the importance of well-designed methodologies in accessing complex molecular structures. The use of transition metal-catalyzed cross-coupling reactions has been instrumental in constructing the desired heterocyclic frameworks efficiently. These advances in synthetic chemistry have enabled the preparation of increasingly complex molecules like N-{[1-(thiophen-3-yliodide)]}-4-methyltriazole}, which serve as valuable building blocks for further derivatization.

The potential applications of N-{[1-(thiophen-3-yliodide)]}-4-methyltriazole extend beyond drug discovery. It has also been explored as a precursor for materials science applications due to its ability to form stable coordination complexes with metal ions. These complexes have shown promise in various fields, including catalysis and sensing technologies. The versatility of this compound underscores its importance as both a pharmaceutical intermediate and a material science precursor.

The investigation into the biological activity of N-{[1-(thiophen-3-yliodide)]}-4-methyltriazole has revealed several interesting findings. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. Additionally, preliminary data suggest that this compound may exhibit antiviral properties when tested against certain viral strains.

The structural optimization of N-{[1-(thiophen-3-yliodide)]}-4-methyltriazole has been an area of active research. By modifying various functional groups within the molecule, researchers aim to enhance its potency and selectivity while minimizing potential side effects. Strategies such as computational modeling and high-throughput screening have been employed to identify optimal analogs with improved pharmacological profiles.

The future prospects for N-{[1-(thiophen-3-yliodide)]}-4-methyltriazole are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism(s) of action and explore new therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into clinical trials and ultimately into new treatments for patients worldwide.